Ac-Ser-Tyr-Ser-Met-Glu-DL-His-Phe-Arg-Trp-Gly-Lys-Pro-Val-NH2
Overview
Description
CZEN 002 is a novel, non-azole anti-fungal synthetic octapeptide derived from alpha-Melanocyte-Stimulating Hormone. It is known for its ability to modulate inflammatory and immune responses and has shown efficacy in killing Candida albicans, a single-celled fungal organism responsible for various infections, including vaginitis . The antimicrobial activity of CZEN 002 is unique as it does not rely on direct damage to the microbial membrane .
Scientific Research Applications
CZEN 002 has a wide range of applications in scientific research:
Chemistry: Used as a model compound for studying peptide synthesis and antimicrobial peptide design.
Biology: Investigated for its role in modulating immune responses and its antimicrobial properties.
Medicine: Potential therapeutic agent for treating fungal infections, especially in immunocompromised patients.
Industry: Explored for use in developing new antifungal treatments and immune-modulating therapies.
Preparation Methods
Synthetic Routes and Reaction Conditions: CZEN 002 is synthesized through peptide synthesis techniques, specifically solid-phase peptide synthesis. This method involves the sequential addition of amino acids to a growing peptide chain anchored to a solid resin. The process includes deprotection and coupling steps, ensuring the correct sequence of amino acids .
Industrial Production Methods: Industrial production of CZEN 002 involves large-scale solid-phase peptide synthesis, followed by purification processes such as high-performance liquid chromatography to ensure the purity and quality of the final product .
Chemical Reactions Analysis
Types of Reactions: CZEN 002 primarily undergoes peptide bond formation during its synthesis. It does not participate in typical organic reactions like oxidation, reduction, or substitution due to its peptide nature .
Common Reagents and Conditions:
Reagents: Protected amino acids, coupling reagents (e.g., HBTU, DIC), and deprotecting agents (e.g., TFA).
Conditions: Solid-phase peptide synthesis is carried out under anhydrous conditions to prevent hydrolysis of the peptide bonds.
Major Products: The major product formed is the octapeptide CZEN 002, with high purity achieved through purification techniques .
Properties
bioactivity |
Antibacterial, Antifungal |
|---|---|
sequence |
SYSMEHFRWGKPV |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
